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Compound of Interest

Compound Name: Triethylsilanol

Cat. No.: B1199358 Get Quote

CAS Number: 597-52-4

This technical guide provides an in-depth overview of triethylsilanol ((C₂H₅)₃SiOH), a versatile

organosilicon compound. It is intended for researchers, scientists, and drug development

professionals, offering detailed information on its properties, synthesis, applications, and safety.

Core Properties and Data
Triethylsilanol is a colorless liquid at room temperature.[1] It is characterized by a silicon atom

bonded to three ethyl groups and one hydroxyl group, making it a member of the silanol family.

[1] This structure imparts properties that make it a valuable reagent in various chemical

transformations.

Physicochemical Properties
The key physicochemical properties of triethylsilanol are summarized in the table below for

easy reference and comparison.
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Property Value References

CAS Number 597-52-4 [2]

Molecular Formula C₆H₁₆OSi [2]

Molecular Weight 132.28 g/mol [2]

Appearance Colorless to pale yellow liquid [3]

Density 0.864 g/mL at 25 °C [4]

Boiling Point 154-158 °C (at 760 mmHg) [4]

86-87 °C (at 33 mmHg) [4]

Refractive Index n20/D 1.433 [4]

Flash Point 57 °C (134.6 °F) - closed cup [4]

Solubility

Good solubility in anhydrous

organic solvents, ethers, and

aromatic hydrocarbons.

Practically insoluble in water.

[3]

Toxicological Data
To date, specific LD50 and LC50 values for triethylsilanol are not readily available in publicly

accessible literature. However, information on related compounds and general safety

assessments provide guidance on its toxicological profile. Organic silicon compounds are

generally considered to have low toxicity.[5]

General Safety Information:

Irritation: May cause irritation to the skin, eyes, and respiratory tract.[6]

Ingestion: May be harmful if swallowed.[6]

Flammability: Flammable liquid and vapor.[6]

For the related compound, triethylsilane, an oral LD50 in rats has been reported as >2000

mg/kg, and an inhalation LC50 in rats is >21.3 mg/L for a 4-hour exposure.[7] The acute
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inhalation toxicity of chlorosilanes, which hydrolyze to silanols, is largely attributed to the

chlorine content and the resulting hydrogen chloride.[8]

Synthesis and Reactions
Triethylsilanol is most commonly synthesized through the hydrolysis of triethylchlorosilane. It

can also be prepared by the reduction of triethylchlorosilane using reducing agents like lithium

aluminum hydride.[3]

General Synthesis Workflow
The general workflow for synthesizing triethylsilanol from triethylchlorosilane is a

straightforward hydrolysis reaction. This process can be visualized as follows:

Reactants

Process

Products

Triethylchlorosilane
((C₂H₅)₃SiCl)

Hydrolysis Reaction

Water
(H₂O)

Triethylsilanol
((C₂H₅)₃SiOH)

Hydrogen Chloride
(HCl)

Click to download full resolution via product page

General Synthesis of Triethylsilanol via Hydrolysis.

Key Chemical Reactions
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Triethylsilanol participates in a variety of chemical reactions, making it a versatile intermediate

in organic synthesis.

Reaction with Water: In the presence of alkaline water, the Si-H bond can break.[3]

Reaction with Alkyl and Alkoxyl Lithium: It reacts with alkyl lithium to form alkyl-substituted

silanes and with alkoxyl lithium to produce triethyl alkoxy silanes.[3]

Reaction with Hydrogen Chloride: In the presence of a catalyst like aluminum chloride, it can

be converted back to triethylchlorosilane.[3]

Addition Reactions: With a platinum catalyst, it can undergo addition reactions with alkenes.

[3]

The following diagram illustrates these key reactive pathways:

Reaction Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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